Cas no 1909326-56-2 (1-(dimethylamino)cyclobutylmethanesulfonyl chloride hydrochloride)

• Product Name: 1-(dimethylamino)cyclobutylmethanesulfonyl chloride hydrochloride
• CAS No: 1909326-56-2
• MDL: MFCD29907021
• CID: 4629198
• PubChem ID: 122163398
• Update Time: 2025-06-13

1-(dimethylamino)cyclobutylmethanesulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(dimethylamino)cyclobutyl]methanesulfonyl chloride hydrochloride
• 1-(dimethylamino)cyclobutylmethanesulfonyl chloride hydrochloride

• MDL： MFCD29907021

Additional information on 1-(dimethylamino)cyclobutylmethanesulfonyl chloride hydrochloride

Recent Advances in the Application of 1-(Dimethylamino)cyclobutylmethanesulfonyl Chloride Hydrochloride (CAS: 1909326-56-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(dimethylamino)cyclobutylmethanesulfonyl chloride hydrochloride (CAS: 1909326-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role in facilitating the introduction of sulfonamide groups into target molecules, a structural motif known for its prevalence in FDA-approved drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1909326-56-2 as a key building block for the development of novel covalent inhibitors targeting SARS-CoV-2 main protease. The compound's unique cyclobutyl scaffold and reactive sulfonyl chloride group enabled efficient covalent modification of the protease's active site cysteine residue. This approach demonstrated improved inhibitory potency compared to traditional non-covalent inhibitors, with IC50 values in the low nanomolar range. The study also reported favorable pharmacokinetic properties of the resulting inhibitors, suggesting potential for further preclinical development.

Another significant application emerged in cancer research, where 1-(dimethylamino)cyclobutylmethanesulfonyl chloride hydrochloride was employed in the synthesis of selective HDAC6 inhibitors. A 2024 Nature Communications paper described its use in creating bifunctional molecules that combine HDAC6 inhibition with targeted protein degradation. The dimethylamino group proved crucial for maintaining water solubility, while the sulfonyl chloride allowed for precise conjugation to E3 ligase ligands. These hybrid molecules exhibited potent anti-proliferative effects in multiple myeloma cell lines while showing reduced toxicity to normal cells compared to traditional HDAC inhibitors.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 ACS Catalysis report detailed a novel photoredox-catalyzed reaction that enables the direct functionalization of 1909326-56-2 with various nucleophiles under mild conditions. This breakthrough significantly broadens the structural diversity accessible from this intermediate, particularly for the construction of complex sulfonamide-containing architectures. The methodology was successfully applied to the synthesis of several kinase inhibitor analogs currently under evaluation for inflammatory diseases.

From a safety and handling perspective, new studies have provided important insights into the stability and storage conditions of 1-(dimethylamino)cyclobutylmethanesulfonyl chloride hydrochloride. A comprehensive stability assessment published in Organic Process Research & Development (2023) recommended storage at -20°C under argon atmosphere to maintain optimal reactivity. The study also identified moisture content as the primary factor affecting batch-to-batch consistency, leading to improved quality control protocols for commercial suppliers.

Looking forward, the unique structural features of 1909326-56-2 continue to inspire innovative applications in drug discovery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for targeted covalent inhibitor programs. Its combination of synthetic accessibility, favorable physicochemical properties, and versatile reactivity positions it as a valuable tool for medicinal chemists addressing challenging biological targets. Future research directions likely include exploration of its use in PROTAC design and the development of next-generation covalent warheads with improved selectivity profiles.